Cas no 873653-76-0 (5-Quinazolinecarboxaldehyde)

5-Quinazolinecarboxaldehyde is a versatile heterocyclic compound featuring a quinazoline core with a formyl functional group at the 5-position. This aldehyde derivative is valuable in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and advanced materials. Its reactive aldehyde group enables facile derivatization through condensation, nucleophilic addition, or reduction, making it useful for constructing complex molecular architectures. The quinazoline scaffold is known for its biological relevance, often employed in medicinal chemistry for designing kinase inhibitors and other therapeutic agents. The compound’s high purity and stability ensure consistent performance in research and industrial applications. Its structural features make it a key intermediate in targeted synthetic pathways.

5-Quinazolinecarboxaldehyde structure

Product Name:5-Quinazolinecarboxaldehyde

CAS No:873653-76-0

MF:C₉H₆N₂O

MW:158.15674161911

CID:709555

PubChem ID:19919699

Update Time:2025-05-19

5-Quinazolinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Quinazolinecarboxaldehyde
- 5-Quinazolinecarboxaldehyde (9CI)
- quinazoline-5-carbaldehyde
- DTXSID00601319
- SCHEMBL2008999
- 873653-76-0
- CS-0085131
- G65020
- Inchi： 1S/C9H6N2O/c12-5-7-2-1-3-9-8(7)4-10-6-11-9/h1-6H
- InChI Key： QEAFRGBHKFLHGU-UHFFFAOYSA-N
- SMILES： O=CC1=CC=CC2C1=CN=CN=2

Computed Properties

Exact Mass: 158.048012819g/mol
Monoisotopic Mass: 158.048012819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 42.8Å²

5-Quinazolinecarboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM217794-1g	Quinazoline-5-carbaldehyde	873653-76-0	97%	1g	$1246	2021-08-04
Chemenu	CM217794-1g	Quinazoline-5-carbaldehyde	873653-76-0	97%	1g	$1485	2022-08-31
Alichem	A189011011-1g	Quinazoline-5-carbaldehyde	873653-76-0	97%	1g	$995.00	2023-08-31
Alichem	A189011011-5g	Quinazoline-5-carbaldehyde	873653-76-0	97%	5g	$4,202.24	2022-03-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1155771-1g	Quinazoline-5-carbaldehyde	873653-76-0	97%	1g	￥11781.00	2024-04-27
Ambeed	A255761-100mg	Quinazoline-5-carbaldehyde	873653-76-0	97%	100mg	$397.0	2025-04-16
Ambeed	A255761-50mg	Quinazoline-5-carbaldehyde	873653-76-0	97%	50mg	$233.0	2025-04-16
Ambeed	A255761-250mg	Quinazoline-5-carbaldehyde	873653-76-0	97%	250mg	$673.0	2025-04-16
Ambeed	A255761-1g	Quinazoline-5-carbaldehyde	873653-76-0	97%	1g	$1815.0	2025-04-16
abcr	AB635051-250mg	Quinazoline-5-carbaldehyde; .	873653-76-0		250mg	€976.20	2025-04-15